Cas no 851943-92-5 (N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851943-92-5
• MF: C₁₃H₈BrN₃O₂S
• MW: 350.19052028656
• CID: 6181973
• PubChem ID: 3388578
• Update Time: 2025-05-20

N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• F0636-0090
• N-(3-bromophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851943-92-5
• Z56691765
• N-(3-bromophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00670047-01
• AKOS000432597
• N-(3-bromophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C13H8BrN3O2S/c14-8-2-1-3-9(6-8)16-11(18)10-7-15-13-17(12(10)19)4-5-20-13/h1-7H,(H,16,18)
• InChI Key： HVKOURMECUEVAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C1=CN=C2N(C=CS2)C1=O)=O

Computed Properties

• Exact Mass: 348.95206g/mol
• Monoisotopic Mass: 348.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Research Brief on N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851943-92-5)

N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 851943-92-5) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications in oncology and inflammation-related diseases. This compound belongs to the thiazolopyrimidine class, which has been extensively studied for its kinase inhibitory properties. The presence of the 3-bromophenyl moiety and the thiazolopyrimidine core structure suggests its potential as a targeted therapy agent, particularly in signaling pathways involving protein kinases.

Recent studies have focused on the compound's mechanism of action, particularly its ability to inhibit specific kinases involved in cell proliferation and inflammation. Preliminary in vitro assays have demonstrated potent inhibitory activity against a subset of tyrosine kinases, including those implicated in cancer progression. The bromophenyl group is hypothesized to enhance binding affinity to the ATP-binding pocket of these kinases, thereby improving selectivity and potency.

In vivo studies using animal models have shown promising results, with N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide exhibiting favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life. These properties make it a viable candidate for further preclinical development. Additionally, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

One of the most notable findings is the compound's efficacy in reducing tumor growth in xenograft models of breast and lung cancer. The mechanism appears to involve the inhibition of angiogenesis and induction of apoptosis in cancer cells. These results have spurred interest in exploring its potential as part of combination therapies with existing chemotherapeutic agents.

Beyond oncology, recent research has also investigated the anti-inflammatory properties of N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. In models of rheumatoid arthritis, the compound has shown significant reduction in inflammatory markers and joint swelling, suggesting its potential as a dual-purpose therapeutic agent. This dual activity is particularly intriguing, as it may offer synergistic benefits in diseases where inflammation and proliferation are intertwined, such as certain cancers and autoimmune disorders.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its therapeutic index. Additionally, the synthesis of N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide presents some scalability challenges, which are being addressed through novel synthetic routes and process optimization.

In conclusion, N-(3-bromophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide represents a promising candidate in the field of targeted therapy, with potential applications in both oncology and inflammation. Ongoing research aims to further elucidate its mechanisms, optimize its properties, and advance it through the drug development pipeline. The compound's unique structure and multifaceted activity make it a valuable subject of study in the quest for novel therapeutics.